Cas no 2166906-63-2 (5,5-dimethyl-1,3-oxazinane-2-carboxylic acid)

• Product Name: 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid
• CAS No: 2166906-63-2
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6482253
• PubChem ID: 165518759
• Update Time: 2025-10-28

5,5-dimethyl-1,3-oxazinane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid
• 2166906-63-2
• EN300-1278602

• Inchi： 1S/C7H13NO3/c1-7(2)3-8-5(6(9)10)11-4-7/h5,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： VIHXVSGRUWKKFQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)NCC(C)(C)C1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid

Introduction to 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid (CAS No. 2166906-63-2)

5,5-dimethyl-1,3-oxazinane-2-carboxylic acid, identified by the chemical identifier CAS No. 2166906-63-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative belongs to the oxazinane family, a structural motif known for its versatility in medicinal chemistry. The presence of two methyl groups at the 5-position and a carboxylic acid functional group at the 2-position imparts unique chemical properties that make it a valuable scaffold for drug discovery and synthesis.

The compound's structure, featuring a five-membered ring containing oxygen and nitrogen atoms, contributes to its stability and reactivity. The 5,5-dimethyl substitution enhances its lipophilicity, making it potentially suitable for membrane interactions or as a bioisostere in drug design. The carboxylic acid moiety further extends its utility as a reactive site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in oxazinane derivatives due to their demonstrated biological activity. Studies have shown that compounds within this class exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer effects. The CAS No. 2166906-63-2 identifier ensures precise identification and traceability of this compound in research settings.

One of the most compelling aspects of 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid is its potential as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacokinetic profiles or improved target specificity. For instance, modifications at the nitrogen or oxygen atoms can introduce new interactions with biological targets, while preserving the core oxazinane scaffold.

The synthesis of 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid moiety. Advances in catalytic methods have enabled more efficient production processes, reducing both cost and environmental impact.

From a computational chemistry perspective, the molecular properties of 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid have been extensively studied using quantum mechanical methods. These studies provide insights into its electronic structure, dipole moment, and hydrogen bonding capabilities. Such data is crucial for understanding its behavior in biological systems and for designing experiments that maximize its utility in drug development.

The pharmaceutical industry has taken notice of the potential of oxazinane derivatives like 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid (CAS No. 2166906-63-2). Several academic groups and biotech companies are currently exploring its applications in preclinical studies. Preliminary results suggest that it may serve as an effective tool against resistant pathogens or as a component in combination therapies.

In conclusion, 5,5-dimethyl-1,3-oxazinane-2-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for drug discovery efforts. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future looks bright for harnessing this compound's full potential.